Cas no 13593-87-8 (Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI))
13593-87-8 structure
Product Name:Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI)
CAS No:13593-87-8
MF:C7H11NO4
MW:173.166542291641
CID:119761
PubChem ID:14650896
Update Time:2025-04-18
Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI)
- L-Proline, 3-hydroxy-5-oxo-, ethyl ester, trans- (9CI)
- 124618-51-5
- (2S,3S)-Ethyl 3-hydroxy-5-oxopyrrolidine-2-carboxylate
- ethyl (2S,3S)-3-hydroxy-5-oxopyrrolidine-2-carboxylate
- 13593-87-8
- Proline, 3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI)
-
- Inchi: 1S/C7H11NO4/c1-2-12-7(11)6-4(9)3-5(10)8-6/h4,6,9H,2-3H2,1H3,(H,8,10)/t4-,6-/m0/s1
- InChI Key: PLHCUNPELFMSPY-NJGYIYPDSA-N
- SMILES: O[C@H]1CC(N[C@@H]1C(=O)OCC)=O
Computed Properties
- Exact Mass: 173.06883
- Monoisotopic Mass: 173.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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